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Thermal and Flame Retardant Performance Data

The table below summarizes key experimental data found for HMM and a Melamine-Phosphate

Trifunctional Acrylate (MPTO) oligomer, a derivative of HMM.

Compound Name Type
Key Thermal/Flame Retardant
Data

Experimental
Context

Hexamethylolmelamine
(HMM) [1] [2]

Base

Compound

Thermal Stability Discussed
(specific quantitative data not
available in abstracts)

Early study on

thermal
decomposition [1].

| Melamine-Phosphate Trifunctional Acrylate (MPTO) [3] | HMM Derivative | Chart: 18.4% char yield

at 800°C (TGA) Flame Retardancy: UL-94 V-0 rating; LOI: 34.8% [3] | UV-cured coating with

polyurethane acrylate on wood/galvanized steel [3]. |

Detailed Experimental Protocols

For the data presented, here are the methodologies used in the cited research.
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For MPTO Oligomer Synthesis & Testing [3]:

Synthesis of HMM: Melamine and formaldehyde (37% solution) were reacted in a round-
bottom flask. The pH was adjusted to 8.5-9.5 with sodium hydroxide, and the mixture was

stirred at 60-65°C until solidification indicated product formation.
Synthesis of Chlorinated Intermediate (HMC): HMM was reacted with phosphorous

oxychloride (POCl₃) at 75-80°C for 4 hours. The excess POCl₃ was then distilled off under
vacuum.

Synthesis of MPTO: The HMC intermediate was reacted with hydroxyethyl methacrylate
(HEMA) in methylene dichloride, with triethylamine as a base, at 5-10°C.

Coating Formulation and Curing: The synthesized MPTO oligomer was blended with a
commercial polyurethane acrylate and a photo-initiator. The mixture was applied to wood and

galvanized steel panels and cured under a 400 W/inch ultraviolet light for 15-20 seconds.
Thermal Analysis: Thermogravimetric Analysis (TGA) was performed on cured films using a

TGA Q500 instrument under a nitrogen atmosphere. The temperature was ramped from 0°C to
800°C at a rate of 10°C per minute.

Flame Retardancy Testing: The Limiting Oxygen Index (LOI) and UL-94 vertical burning
test were conducted to determine the flame retardant等级.

Experimental Workflow for HMM Derivative

The following diagram illustrates the key stages involved in creating and testing the flame-retardant MPTO

coating described in the research.
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Interpretation of Available Data
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The search results indicate that modifying HMM can significantly enhance its properties.

Synergistic Effect of Phosphorus-Nitrogen (P-N): The high char yield and excellent flame
retardancy of the MPTO oligomer demonstrate a powerful synergistic effect between melamine
(nitrogen source) and phosphate (phosphorus source) [3]. Phosphorus-based compounds
promote char formation in the condensed phase, while nitrogen compounds can release non-

flammable gases that dilute oxygen and fuel in the vapor phase.
Performance of the MPTO Derivative: The data shows that this specific derivative creates a high-

performance material. The UL-94 V-0 rating is the highest classification for flame retardancy, and an
LOI above 34% indicates that a high oxygen concentration is required for combustion, classifying the

material as highly flame-retardant [3].

Suggestions for Further Research

The current information is limited. To build a more comprehensive guide, you could:

Explore Broader Databases: Conduct a detailed search on specialized scientific databases like

Scifinder, Reaxys, or Web of Science using keywords such as "hexamethylolmelamine
derivatives," "melamine resin flame retardant," and "thermal stability."

Investigate Other Modifications: Look for studies on HMM modified with other agents, such as ionic
liquids, which have been shown to improve the thermal stability of melamine itself [4].

Focus on Specific Applications: Narrow your search to specific application fields, such as "fire-
resistant coatings" or "flame-retardant polymers," which may contain performance data on various

melamine-based additives.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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